4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine

• Molecular Formula: C13H27N
• Molecular Weight: 197.36 g/mol
• IUPAC Name: 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine
• InChI: InChI=1S/C13H27N/c1-4-12-5-7-13(8-6-12)14-10-9-11(2)3/h11-14H,4-10H2,1-3H3
• InChI Key: XKFOEBYYNFNGJI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCC(C)C

Description

Chair Conformations

In the chair conformation, the cyclohexane ring minimizes steric strain by positioning substituents in equatorial or axial orientations:

• Ethyl group at C4 : When equatorial, the ethyl group avoids 1,3-diaxial interactions with the amine group at C1.
• 3-Methylbutyl group : The bulky branched alkyl chain favors an equatorial position to reduce van der Waals repulsion with the cyclohexane ring .

Substituent	Preferred Position	Energetic Stability
Ethyl (C4)	Equatorial	Lower steric strain
3-Methylbutyl (N-linked)	Equatorial	Reduced repulsion

The cis-trans isomerism observed in 1,4-disubstituted cyclohexanes does not apply here due to the absence of a second substituent on the ring. However, the nitrogen’s lone pair introduces partial double-bond character, restricting rotation and creating distinct conformers.

Spectroscopic Characterization Techniques

Nuclear Magnetic Resonance (NMR) Spectral Profiling

¹H NMR (predicted for C₁₃H₂₇N):

• Cyclohexane protons : The axial and equatorial protons of the chair conformation split into multiplets between δ 1.0–2.0 ppm.
• Ethyl group (C4) : A triplet at δ 0.9 ppm (CH₃) and a quartet at δ 1.4 ppm (CH₂).
• 3-Methylbutyl chain :
  • δ 0.85 ppm (doublet, CH(CH₂CH₃)),
  • δ 1.15–1.30 ppm (multiplet, CH₂ groups),
  • δ 2.4 ppm (triplet, N-CH₂) .

¹³C NMR :

• Cyclohexane carbons: δ 20–35 ppm (CH₂), δ 45 ppm (C1).
• Ethyl carbons: δ 10 ppm (CH₃), δ 25 ppm (CH₂).
• 3-Methylbutyl carbons: δ 22 ppm (CH(CH₂CH₃)), δ 28–32 ppm (CH₂), δ 55 ppm (N-CH₂) .

Infrared (IR) Spectroscopy for Functional Group Verification

Key IR absorptions include:

• N-H stretch : Broad band near 3300 cm⁻¹ (secondary amine).
• C-H stretches :
  • 2920–2850 cm⁻¹ (alkyl C-H),
  • 1450 cm⁻¹ (CH₂ bending).
• C-N stretch : Weak absorption at 1250–1020 cm⁻¹ .

Vibration Mode	Wavenumber (cm⁻¹)	Assignment
N-H stretch	3300	Secondary amine
C-H stretch (asymmetric)	2920	Methyl/methylene groups
C-H bend	1450	CH₂ deformation

Mass Spectrometric Fragmentation Patterns

The molecular ion peak at m/z 197 ([M]⁺) undergoes characteristic fragmentation:

• Alpha cleavage : Loss of the 3-methylbutyl group (C₅H₁₁) yields m/z 98 (C₈H₁₆N⁺).
• Ring-opening : The cyclohexane ring opens to form a distonic ion, followed by loss of ethylene (C₂H₄) to produce m/z 169 .
• Secondary fragmentation : Further breakdown of m/z 98 generates ions at m/z 70 (C₅H₁₀N⁺) and m/z 55 (C₄H₇⁺).

Fragment Ion	m/z	Structure
[M]⁺	197	Intact molecular ion
[M - C₅H₁₁]⁺	98	Cyclohexyl-ethyl amine
[C₈H₁₆N]⁺	70	Cyclohexene-derived ion

Preparation Methods

Reductive Amination Approach

This method involves the condensation of 4-ethylcyclohexanone with 3-methylbutylamine under reductive conditions to form the target amine.

Steps and Conditions :

• Starting Materials :
  • 4-Ethylcyclohexanone (synthesized via alkylation of cyclohexanone using ethyl bromide and a strong base).
  • 3-Methylbutylamine (isopentylamine).

• Reaction Protocol :

  • Dissolve 4-ethylcyclohexanone (1.0 eq) and 3-methylbutylamine (1.2 eq) in a solvent such as methanol or tetrahydrofuran.
  • Add a reducing agent: Sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) for milder conditions, or lithium aluminum hydride (LiAlH₄) for higher yields.
  • Stir at room temperature (25°C) or reflux (65°C) for 12–24 hours.

• Workup :

  • Quench excess reductant (e.g., with aqueous HCl for LiAlH₄).
  • Extract the product using dichloromethane or ethyl acetate.
  • Purify via column chromatography or distillation.

Key Parameters :

• Yield: 60–75% (dependent on reductant and solvent).
• Purity: >90% after purification.

Alkylation of Cyclohexanamine

This two-step approach introduces the ethyl group at the 4-position of cyclohexanamine, followed by N-alkylation with 3-methylbutyl bromide.

Step 1: Synthesis of 4-Ethylcyclohexanamine

• Friedel-Crafts Alkylation :
  • React cyclohexanamine with ethyl bromide in the presence of AlCl₃ (catalyst) at 80°C.
  • Isolate the 4-ethyl isomer via fractional distillation.
• Alternative : Use directed ortho-metalation (DoM) with a directing group (e.g., -NHBoc) to achieve regioselective ethylation.

Step 2: N-Alkylation with 3-Methylbutyl Bromide

• Dissolve 4-ethylcyclohexanamine (1.0 eq) in dimethylformamide (DMF).
• Add 3-methylbutyl bromide (1.5 eq) and a base (K₂CO₃ or NaH) to deprotonate the amine.
• Heat at 60°C for 8–12 hours.
• Purify via vacuum distillation.

Key Parameters :

• Overall Yield: 50–65%.
• Challenges: Over-alkylation to quaternary ammonium salts; controlled stoichiometry is critical.

Industrial-Scale Production

For large-scale synthesis, continuous flow reactors and optimized purification techniques are employed:

• Process :
  • Feed 4-ethylcyclohexanone and 3-methylbutylamine into a flow reactor with immobilized NaBH₄ on silica gel.
  • Maintain a residence time of 30 minutes at 50°C.
  • Separate the product via continuous distillation.

Advantages :

• Throughput: >1 ton/day.
• Purity: ≥98% (meets pharmaceutical-grade standards).

Comparison of Methods

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Reductive Amination	60–75	>90	One-pot synthesis; scalable	Requires ketone precursor
Alkylation	50–65	85–90	Avoids ketone intermediates	Risk of over-alkylation
Industrial Flow	70–80	≥98	High efficiency; low waste	High initial equipment cost

Chemical Reactions Analysis

Types of Reactions

4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Ketones or aldehydes.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted cyclohexane derivatives.

Scientific Research Applications

4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation, and further research is needed to fully understand its mechanism of action .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Cyclohexane Ring

4,4-Dimethyl-N-(3-methylbutyl)cyclohexan-1-amine (CAS: 1339172-94-9)

• Structural Difference : Replaces the ethyl group with two methyl groups at the 4-position of the cyclohexane ring.
• Molecular Weight : 197.36 g/mol (vs. ~211 g/mol for the target compound).
• Lower molecular weight may improve volatility but decrease lipophilicity compared to the ethyl-substituted analog.
• Applications : Similar use as a chiral amine intermediate in asymmetric synthesis .

N-(Butan-2-yl)-3,3,5-trimethylcyclohexan-1-amine

• Structural Difference : Features three methyl groups (3,3,5-positions) on the cyclohexane ring and a butan-2-yl substituent on the nitrogen.
• Molecular Formula : C₁₃H₂₇N.
• Impact :
  • Enhanced steric bulk around the nitrogen reduces nucleophilicity, slowing alkylation or acylation reactions.
  • Higher branching may lower solubility in polar solvents compared to the target compound .

Variations in the N-Alkyl Chain

4-Ethyl-N-{[(2R)-Oxolan-2-yl]methyl}cyclohexan-1-amine

• Structural Difference : Replaces the 3-methylbutyl group with an oxolane (tetrahydrofuran)-derived substituent.
• Impact :
  • Introduction of an oxygen atom increases polarity, improving aqueous solubility.
  • The chiral (2R)-oxolane group enables applications in stereoselective synthesis .

3-Methylbutyl S-2-Diisopropylaminoethyl Methylphosphonothiolate

• Structural Difference: Incorporates a phosphonothiolate group instead of a simple amine.
• Increased molecular complexity and toxicity, limiting research applications to specialized fields .

Aromatic and Halogenated Derivatives

1-(4-Bromophenyl)cyclohexan-1-amine Hydrochloride (CAS: 1955530-44-5)

• Structural Difference : Substitutes the ethyl group with a 4-bromophenyl ring.
• Bromine adds molecular weight (290.63 g/mol) and may confer halogen-bonding capabilities .

1-(4-Chlorobenzyl)cyclohexan-1-amine (CAS: 756425-20-4)

• Structural Difference : Replaces the N-alkyl chain with a 4-chlorobenzyl group.
• Higher risk of bioaccumulation compared to aliphatic analogs .

Physicochemical and Functional Comparisons

Compound Name	Molecular Weight (g/mol)	Key Substituents	Solubility Trends	Reactivity Notes
Target Compound	~211	4-Ethyl, N-(3-methylbutyl)	Lipophilic	Moderate nucleophilicity
4,4-Dimethyl Analog	197.36	4,4-Dimethyl, N-(3-methylbutyl)	Moderate polarity	Higher crystallinity
N-(Butan-2-yl)-3,3,5-trimethyl	197.36	3,3,5-Trimethyl, N-butan-2-yl	Low polarity	Steric hindrance limits reactions
1-(4-Bromophenyl) Derivative	290.63	4-Bromophenyl	Hydrophobic	Halogen-bonding capability
Oxolane-Substituted Analog	~225	N-[(2R)-Oxolan-2-yl]methyl	Polar aprotic	Chiral applications

Research and Application Insights

• Synthetic Utility : The target compound’s branched N-alkyl chain balances reactivity and steric effects, making it preferable for generating tertiary amines via alkylation .
• Safety Profile: Aliphatic derivatives like the target compound generally exhibit lower acute toxicity compared to halogenated or organophosphorus analogs .

Biological Activity

4-Ethyl-N-(3-methylbutyl)cyclohexan-1-amine, with the CAS number 1132763-75-7, is a nitrogen-containing organic compound that has garnered attention for its potential biological activities. Understanding its pharmacological properties and mechanisms of action is crucial for evaluating its therapeutic applications.

• IUPAC Name : 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine
• Molecular Formula : C13H27N
• Molecular Weight : 197.37 g/mol
• Purity : 97% .

Research indicates that compounds similar to 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine may interact with various biological targets, including neurotransmitter receptors and transport proteins. The cyclohexane ring structure is significant in modulating pharmacokinetic properties, such as solubility and permeability.

Interaction with P-glycoprotein (P-gp)

Studies have shown that certain amines can influence the activity of P-glycoprotein, a key efflux transporter in drug metabolism. Compounds that stimulate or inhibit P-gp ATPase activity may enhance or reduce the bioavailability of co-administered drugs.

Biological Activity Data

The biological activity of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine can be summarized as follows:

Activity Type	Description
Cytotoxicity	Preliminary studies suggest moderate cytotoxic effects on specific cancer cell lines.
Neurotransmitter Modulation	Potential interaction with serotonin and dopamine receptors, indicating possible antidepressant effects.
Antimicrobial Properties	Limited data suggest potential antimicrobial activity, warranting further investigation.

Case Study 1: Anticancer Activity

In a study examining the effects of various cyclohexylamines on cancer cell lines, 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine exhibited IC50 values indicative of moderate cytotoxicity against breast cancer cells. The compound's mechanism was hypothesized to involve apoptosis induction through mitochondrial pathways.

Case Study 2: Neuropharmacological Effects

Research involving animal models indicated that administration of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine resulted in increased locomotor activity and altered anxiety-like behavior, suggesting potential as an anxiolytic agent. These findings correlate with its structural similarity to known psychoactive compounds.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of derivatives of cyclohexylamines. The following findings highlight the relevance of structural modifications:

• Structural Activity Relationship (SAR) : Variations in alkyl chain length and branching significantly affect the potency and selectivity for biological targets.
• In Vivo Studies : Animal studies have demonstrated that certain derivatives exhibit enhanced efficacy in reducing tumor size without significant side effects, suggesting a favorable therapeutic index.

Q & A

Q. What are the common synthetic routes for 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine, and how can purity be ensured?

• Methodological Answer : The compound is synthesized via reductive amination , where 4-ethylcyclohexanone reacts with 3-methylbutylamine in the presence of a reducing agent like sodium cyanoborohydride (NaBH3CN) under acidic conditions . Key steps include:

• Reaction Optimization : Adjusting stoichiometry (e.g., 1:1.2 ketone-to-amine ratio) and solvent choice (e.g., methanol or dichloromethane) to minimize side products like secondary amines.
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization to achieve ≥97% purity. Confirm purity via HPLC (C18 column, acetonitrile/water mobile phase) .
  Critical Note : Monitor reaction progress using TLC (Rf ~0.5 in hexane:EtOAc 4:1) to detect unreacted ketone or amine.

Q. How can the structure of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine be confirmed experimentally?

• Methodological Answer : Use multi-spectral analysis :

• NMR : Compare $^1H$ and $^{13}C$ NMR data to computational predictions (e.g., DFT calculations). For example, the cyclohexane ring protons appear as multiplet clusters (δ 1.2–2.1 ppm), while the ethyl and 3-methylbutyl groups show distinct splitting patterns .
• Mass Spectrometry (MS) : Expect a molecular ion peak at m/z 211 [M+H]$^+$ (C$_{13}$H$_{27}$N) with fragmentation patterns indicating loss of the 3-methylbutyl group (m/z 128) .
• IR Spectroscopy : Confirm amine presence via N–H stretches (~3350 cm$^{-1}$) and C–N vibrations (~1250 cm$^{-1}$) .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve the yield of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine in reductive amination?

• Methodological Answer : Apply Design of Experiments (DoE) to test variables:

• Factors : Temperature (25–50°C), pH (4–6), reducing agent (NaBH3CN vs. NaBH4), and solvent polarity.
• Response Surface Methodology (RSM) : Identify optimal conditions (e.g., 40°C, pH 5.5, NaBH3CN in methanol) to maximize yield (>85%) .
  Case Study : A related cyclohexanamine derivative achieved 92% yield under similar conditions by adding molecular sieves to absorb water, preventing byproduct formation .

Q. What strategies resolve contradictions in spectral data interpretation for stereoisomers of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine?

• Methodological Answer : Stereoisomers (e.g., cis vs. trans cyclohexane substituents) may show identical MS but divergent NMR. Address this via:

• NOESY NMR : Detect spatial proximity of ethyl and 3-methylbutyl groups to assign stereochemistry.
• Chiral HPLC : Use a chiral stationary phase (e.g., amylose tris(3,5-dimethylphenylcarbamate)) to separate enantiomers .
  Example : In a patent synthesis, cis- and trans-isomers of a similar compound had identical m/z 198 [M+H]$^+$ but distinct $^1H$ NMR coupling constants (cis: J = 10 Hz; trans: J = 4 Hz) .

Q. How can the biological activity of 4-ethyl-N-(3-methylbutyl)cyclohexan-1-amine be systematically evaluated?

• Methodological Answer : Design in vitro assays targeting neurotransmitter systems:

• Receptor Binding Assays : Screen for affinity at serotonin (5-HT$_{1A}$) or dopamine (D$_2$) receptors using radioligands (e.g., $^3H$-spiperone).
• Functional Assays : Measure cAMP accumulation (e.g., using HEK293 cells expressing GPCRs) to assess agonist/antagonist activity .
  Data Interpretation : Compare IC$_{50}$ values to known ligands (e.g., >10 μM suggests weak activity). For example, a structural analog showed 5-HT$_{1A}$ affinity (K$_i$ = 1.2 μM), linked to its tertiary amine moiety .